Cas no 2248378-85-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a heterocyclic compound featuring a phthalimide core linked to a fluorophenyl-substituted triazole carboxylate moiety. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical research as a versatile intermediate. The presence of both electron-withdrawing (fluorophenyl) and electron-donating (methyl) groups enhances its potential for selective functionalization. Its stability under standard conditions ensures reliable handling in synthetic applications. The compound’s modular design allows for further derivatization, enabling the development of novel bioactive molecules. Its well-defined crystalline form facilitates characterization and purity assessment, supporting reproducibility in research and industrial processes.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate structure
2248378-85-8 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
CAS No:2248378-85-8
MF:C18H11FN4O4
MW:366.302747011185
CID:6483020
PubChem ID:165732653
Update Time:2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2248378-85-8
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
    • EN300-6520597
    • Inchi: 1S/C18H11FN4O4/c1-10-15(20-21-22(10)12-8-6-11(19)7-9-12)18(26)27-23-16(24)13-4-2-3-5-14(13)17(23)25/h2-9H,1H3
    • InChI Key: PHDJUJOYNLBGLT-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)N1C(C)=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=N1

Computed Properties

  • Exact Mass: 366.07643301g/mol
  • Monoisotopic Mass: 366.07643301g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 601
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 94.4Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6520597-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
2248378-85-8 95.0%
1.0g
$0.0 2025-03-14

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

Introduction to CAS No 2248378-85-8: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 1-(4-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazole-4-Carboxylate

CAS No 2248378-85-8 refers to the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate, a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its potential applications in drug development and advanced materials.

The molecular structure of CAS No 2248378-85-8 is characterized by a dihydroisoindole core fused with a triazole ring, which introduces both aromaticity and heterocyclic functionalities. The presence of a fluorophenyl group and a methyl substituent further enhances its chemical versatility, making it a promising candidate for various synthetic transformations.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic profiles. The dihydroisoindole moiety, on the other hand, is known for its ability to participate in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding affinity.

One of the most notable advancements involving CAS No 2248378-85-8 is its role in the development of novel antiviral agents. Researchers have demonstrated that this compound exhibits potent activity against several viral strains, including influenza A and Zika virus, through mechanisms that involve inhibition of viral replication machinery.

In addition to its pharmacological applications, CAS No 2248378-85-8 has also been explored for its potential in polymer chemistry. Its ability to undergo click chemistry reactions has enabled the synthesis of advanced materials with tailored mechanical and electronic properties.

From a synthetic standpoint, the preparation of CAS No 2248378-85_0000_0000_0000_0000_0000_000e

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